1-(2-(Sec-butyl)phenoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-(2-butan-2-ylphenoxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C24H34N2O3.2ClH/c1-4-19(2)23-7-5-6-8-24(23)29-18-21(27)17-25-13-15-26(16-14-25)20-9-11-22(28-3)12-10-20;;/h5-12,19,21,27H,4,13-18H2,1-3H3;2*1H
• InChI Key: GGILUQZBLFLRKV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1OCC(CN2CCN(CC2)C3=CC=C(C=C3)OC)O.Cl.Cl
• Molecular Formula: C24H36Cl2N2O3
• Molecular Weight: 471.5 g/mol

Description

1-(2-(Sec-butyl)phenoxy)-3-(4-(4-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C24H36Cl2N2O3 and its molecular weight is 471.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Structure

• Synthesis of Piperazine Derivatives : A series of 1,4-substituted piperazine derivatives, including those with phenoxyalkyl and methoxyphenyl groups, were synthesized to evaluate their affinity toward alpha-adrenoceptors. This research highlights the chemical flexibility and potential of piperazine-based compounds for developing new pharmacologically active agents (Marona et al., 2011).

• Characterization of Novel Derivatives : A novel series of piperazine compounds with potential antidepressant and antianxiety activities was synthesized and characterized, demonstrating the broad applicability of these chemical structures in drug development (Kumar et al., 2017).

Biological Activity and Potential Therapeutic Applications

• Antimicrobial Activities : New 1,2,4-Triazole derivatives containing piperazine groups were synthesized, showing good to moderate antimicrobial activities against various test microorganisms. This research underscores the potential of such compounds in developing new antimicrobial agents (Bektaş et al., 2010).

• Anti-Cancer Potential : The synthesis and evaluation of heterocyclic compounds with piperazine and triazolone components demonstrated promising anti-bone cancer activity. Molecular docking investigations further elucidated their mechanism of action, showcasing the potential of these compounds in cancer research (Lv et al., 2019).

• Analgesic and Anti-Inflammatory Properties : Research on the ring opening of phthaloylimidoalkyl derivatives revealed compounds with significant analgesic and anti-inflammatory properties, highlighting the therapeutic potential of piperazine derivatives in pain and inflammation management (Okunrobo & Usifoh, 2006).